Cas no 2173992-33-9 (1-{2,7-diazaspiro[3.5]nonan-7-yl}ethan-1-one hydrochloride)

• Product Name: 1-{2,7-diazaspiro[3.5]nonan-7-yl}ethan-1-one hydrochloride
• CAS No: 2173992-33-9
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5738879
• PubChem ID: 134818863
• Update Time: 2026-03-11

1-{2,7-diazaspiro[3.5]nonan-7-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2173992-33-9
• CS-0183927
• 1-(2,7-Diazaspiro[3.5]nonan-7-yl)ethan-1-one hydrochloride
• P18847
• 1-(2,7-Diazaspiro[3.5]nonan-7-yl)ethan-1-one HCl
• PS-20443
• 1-{2,7-diazaspiro[3.5]nonan-7-yl}ethan-1-one hydrochloride
• 1-{2,7-DIAZASPIRO[3.5]NONAN-7-YLETHAN-1-ONE HCL
• 1-{2,7-DIAZASPIRO[3.5]NONAN-7-YLETHAN-1-ONEHCL

• Inchi： 1S/C9H16N2O.ClH/c1-8(12)11-4-2-9(3-5-11)6-10-7-9;/h10H,2-7H2,1H3;1H
• InChI Key： YACLOXOOUCHMRO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)N1CCC2(CC1)CNC2

Computed Properties

• Exact Mass: 204.1029409g/mol
• Monoisotopic Mass: 204.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{2,7-diazaspiro[3.5]nonan-7-yl}ethan-1-one hydrochloride

Comprehensive Overview of 1-{2,7-diazaspiro[3.5]nonan-7-yl}ethan-1-one hydrochloride (CAS No. 2173992-33-9)

The compound 1-{2,7-diazaspiro[3.5]nonan-7-yl}ethan-1-one hydrochloride (CAS No. 2173992-33-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique spirocyclic structure and diazaspiro core make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases and oncology, aligning with current trends in precision medicine.

One of the most frequently searched questions in scientific databases revolves around the synthetic route of 1-{2,7-diazaspiro[3.5]nonan-7-yl}ethan-1-one hydrochloride. The compound is typically synthesized via multi-step organic reactions, including Boc protection, cyclization, and amide coupling, followed by hydrochloric acid salt formation. Its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on oral bioavailability enhancement—a hot topic in pharmacokinetics discussions.

In the context of AI-driven drug design, CAS No. 2173992-33-9 has emerged as a case study for molecular docking simulations. Computational chemists leverage its hydrogen-bonding motifs to predict interactions with protein targets, a methodology frequently queried in cheminformatics forums. Additionally, its patent landscape reveals applications in immune modulation, reflecting the growing demand for small-molecule immunotherapeutics.

The analytical characterization of this compound involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography—keywords heavily searched by quality control professionals. Recent publications highlight its role in fragment-based drug discovery (FBDD), where its rigid spiro framework serves as a 3D pharmacophore to optimize ligand efficiency.

From a regulatory perspective, 1-{2,7-diazaspiro[3.5]nonan-7-yl}ethan-1-one hydrochloride complies with ICH guidelines for impurity profiling, a concern frequently raised in GMP manufacturing workflows. Its structure-activity relationship (SAR) data is actively curated in bioactivity databases, making it a reference compound for medicinal chemistry education.

As sustainability gains traction in the chemical industry, researchers are investigating green chemistry approaches to synthesize this molecule. Queries about catalytic methods and solvent reduction strategies dominate academic search trends, underscoring the compound's relevance in eco-friendly synthesis initiatives.

In conclusion, CAS No. 2173992-33-9 represents a nexus of structural innovation and therapeutic potential. Its interdisciplinary applications—from computational biology to industrial scale-up—make it a compelling subject for ongoing research, perfectly aligning with today's emphasis on translational science and molecular diversity.